5-Benzyl-9-hydroxy-6-propan-2-yl-7-oxa-5-azatetracyclo[6.3.0.02,6.03,10]undecan-4-one

• IUPAC Name: 5-benzyl-9-hydroxy-6-propan-2-yl-7-oxa-5-azatetracyclo[6.3.0.02,6.03,10]undecan-4-one
• InChI: InChI=1S/C19H23NO3/c1-10(2)19-15-13-8-12(16(21)17(13)23-19)14(15)18(22)20(19)9-11-6-4-3-5-7-11/h3-7,10,12-17,21H,8-9H2,1-2H3
• InChI Key: BJIFNWSWDNBBBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C12C3C4CC(C3C(=O)N1CC5=CC=CC=C5)C(C4O2)O
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

5-Benzyl-9-hydroxy-6-propan-2-yl-7-oxa-5-azatetracyclo[6.3.0.02,6.03,10]undecan-4-one is a complex organic compound with a unique tetracyclic structure. This compound is of interest due to its potential applications in various fields, including chemistry, biology, and medicine. Its structure features a combination of benzyl, hydroxy, propan-2-yl, oxa, and azatetracyclo groups, making it a versatile molecule for synthetic and research purposes.

Preparation Methods

The synthesis of 5-Benzyl-9-hydroxy-6-propan-2-yl-7-oxa-5-azatetracyclo[63002,603,10]undecan-4-one involves multiple steps, each requiring specific reaction conditions and reagentsIndustrial production methods may involve optimizing these steps to increase yield and purity while minimizing costs and environmental impact .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction could produce alcohols or amines .

Scientific Research Applications

5-Benzyl-9-hydroxy-6-propan-2-yl-7-oxa-5-azatetracyclo[6.3.0.02,6.03,10]undecan-4-one has several scientific research applications. In chemistry, it serves as a building block for synthesizing more complex molecules. In biology, it may be used to study enzyme interactions and metabolic pathways. In medicine, its unique structure could be explored for potential therapeutic properties, such as anti-inflammatory or anticancer activities. Additionally, it may have industrial applications as an intermediate in the production of pharmaceuticals or agrochemicals .

Mechanism of Action

The mechanism of action of 5-Benzyl-9-hydroxy-6-propan-2-yl-7-oxa-5-azatetracyclo[6.3.0.02,6.03,10]undecan-4-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

When compared to similar compounds, 5-Benzyl-9-hydroxy-6-propan-2-yl-7-oxa-5-azatetracyclo[6.3.0.02,6.03,10]undecan-4-one stands out due to its unique tetracyclic structure and combination of functional groups. Similar compounds may include other tetracyclic molecules with different substituents or functional groups. The uniqueness of this compound lies in its specific arrangement of benzyl, hydroxy, propan-2-yl, oxa, and azatetracyclo groups, which confer distinct chemical and biological properties .